Cas no 2112737-90-1 (Boc-NH-PEG7-propargyl)

• Product Name: Boc-NH-PEG7-propargyl
• CAS No: 2112737-90-1
• MF: C₂₂H₄₁NO₉
• MW: 463.562247991562
• CID: 3044375
• Update Time: 2025-06-08

Boc-NH-PEG7-propargyl Chemical and Physical Properties

Names and Identifiers

• t-Boc-N-Amido-PEG7-propargyl
• Boc-NH-PEG7-propargyl
• tert-Butyl 3,6,9,12,15,18,21-heptaoxatetracos-23-yn-1-ylcarbamate

• Inchi： 1S/C22H41NO9/c1-5-7-25-9-11-27-13-15-29-17-19-31-20-18-30-16-14-28-12-10-26-8-6-23-21(24)32-22(2,3)4/h1H,6-20H2,2-4H3,(H,23,24)
• InChI Key： KJDMOHBSNFYPKQ-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCOCCOCCOCC#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 463.27813189 g/mol
• Monoisotopic Mass: 463.27813189 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 24
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 103
• Molecular Weight: 463.6

Additional information on Boc-NH-PEG7-propargyl

Introduction to Boc-NH-PEG7-propargyl (CAS No. 2112737-90-1)

Compound with the chemical identifier CAS No. 2112737-90-1, specifically named as Boc-NH-PEG7-propargyl, represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a combination of protective groups, polyethylene glycol (PEG) linkage, and a propargyl functional group, has garnered considerable attention due to its versatile applications in drug development and biomolecular engineering.

The molecular structure of Boc-NH-PEG7-propargyl encompasses several key features that contribute to its utility in synthetic chemistry. The Boc (tert-butoxycarbonyl) group serves as an amino acid protecting group, ensuring stability during synthetic processes while maintaining the reactivity of the amine functionality. The PEG7 segment, derived from polyethylene glycol with a molecular weight of 780 Da, introduces hydrophilicity and biocompatibility, making it an ideal candidate for enhancing the solubility and pharmacokinetic properties of bioactive molecules.

The propargyl group, characterized by its alkyne moiety (-C≡CH), provides a versatile handle for further functionalization through copper-catalyzed coupling reactions such as Sonogashira coupling. This attribute is particularly valuable in the construction of complex peptide mimetics and conjugates, where precise control over molecular architecture is essential for achieving desired biological activity.

In recent years, the integration of PEGylated compounds into therapeutic modalities has demonstrated remarkable success in improving drug delivery systems. The use of Boc-NH-PEG7-propargyl as a building block has been explored in various contexts, including the development of targeted therapeutics and imaging agents. For instance, researchers have leveraged its propargyl functionality to link antibodies with small molecule drugs, creating bispecific antibodies that can simultaneously target two different antigens or enhance drug penetration into tumor tissues.

Moreover, the protective nature of the Boc group allows for selective deprotection under mild acidic conditions, facilitating the synthesis of linear or branched polymers with controlled lengths and functionalities. This capability is particularly relevant in the design of polymeric prodrugs and controlled-release formulations, where precise molecular weight distribution and functional density are critical parameters.

Recent studies have highlighted the potential of PEG-based compounds in overcoming multidrug resistance (MDR) mechanisms in cancer therapy. The hydrophilic PEG moiety can mask the hydrophobic pharmacophore from recognition by efflux transporters, thereby enhancing cellular uptake and therapeutic efficacy. The incorporation of Boc-NH-PEG7-propargyl into these constructs has shown promising results in preclinical models, demonstrating improved bioavailability and reduced clearance rates compared to non-PEGylated analogs.

The compound's utility extends beyond oncology into other therapeutic areas such as immunomodulation and anti-inflammatory treatments. For example, PEGylation has been employed to extend the half-life of monoclonal antibodies and fusion proteins, reducing administration frequency while maintaining therapeutic levels. The Boc-NH-PEG7-propargyl scaffold can be modified to incorporate additional functionalities such as biotin or fluorophores for diagnostic applications.

In conclusion, Boc-NH-PEG7-propargyl (CAS No. 2112737-90-1) represents a versatile and innovative tool in modern pharmaceutical chemistry. Its unique combination of protective groups, hydrophilic linker, and reactive handle makes it an indispensable component in the synthesis of advanced biomaterials and therapeutics. As research continues to uncover new applications for PEG-based conjugates, compounds like this are poised to play a pivotal role in next-generation drug development strategies.